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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B12401964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the dyeing of polyamide fabrics with Acid Red
249. It includes comprehensive application notes, experimental procedures, and data

presentation to ensure reproducibility and accurate results in a laboratory setting.

Introduction
Acid Red 249, also known as Weak Acid Brilliant Red B, is a single azo class anionic dye.[1][2]

It is utilized in the dyeing and printing of protein fibers such as wool and silk, as well as

synthetic polyamides like nylon.[1][2][3][4] The process of dyeing polyamide fibers with acid

dyes is governed by the electrostatic attraction between the anionic sulfonate groups of the dye

and the protonated amino end groups of the polyamide fiber under acidic conditions.[5][6][7]

Precise control of dyeing parameters such as pH, temperature, and time is crucial for achieving

optimal color yield, levelness, and fastness properties.[7][8][9]

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the dyeing of polyamide

fabrics with Acid Red 249.

Table 1: Dyeing Process Parameters
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Parameter Value Notes

Dye Concentration (% owf*) 0.5 - 2.0%
Dependent on the desired

shade depth.

Liquor Ratio 1:20 - 1:50

A 1:20 ratio is suitable for

heavier fabrics, while a 1:50

ratio is for lighter fabrics.[10]

pH 4.0 - 6.0

The pH should be gradually

lowered during the dyeing

process to control dye uptake.

[7]

Leveling Agent 1 g/L

Anionic or non-ionic leveling

agents are recommended to

ensure even dye distribution.

[9][11]

Acid Donor
1 g/L Acetic Acid or Formic

Acid

Used to adjust and maintain

the acidic pH of the dyebath.

[11]

Electrolyte (Glauber's Salt) 5%
Acts as a retarding agent to

promote level dyeing.[5]

Initial Temperature 40°C

Dyeing starts at a low

temperature to allow for even

dye migration.[9]

Dyeing Temperature 90 - 100°C

The temperature is gradually

raised to the boiling point for

dye fixation.[8][9]

Dyeing Time 30 - 60 minutes

The duration at the final dyeing

temperature to ensure

complete dye penetration and

fixation.[9]

*% owf: on the weight of the fabric

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.china-dyestuff.com/info/reasons-and-measures-for-common-dyeing-problem-66936881.html
https://vietextile.com/en/nylon-fabric-dyes-2-secrets-for-deep-dyeing/
https://www.sylicglobal.com/Application-of-Acid-Dyes-in-Nylon-Fiber-Dyeing-id47959926.html
https://textilestudycenter.com/dyeing-of-nylon-yarn-with-acid-dye/
https://textilestudycenter.com/dyeing-of-nylon-yarn-with-acid-dye/
https://textilelearner.net/dyeing-mechanism-of-acid-dyes/
https://www.sylicglobal.com/Application-of-Acid-Dyes-in-Nylon-Fiber-Dyeing-id47959926.html
https://www.tiankunchemical.com/Factors-Influencing-the-Dyeing-of-Nylon-with-Acid-Dyes-id49117356.html
https://www.sylicglobal.com/Application-of-Acid-Dyes-in-Nylon-Fiber-Dyeing-id47959926.html
https://www.sylicglobal.com/Application-of-Acid-Dyes-in-Nylon-Fiber-Dyeing-id47959926.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Fastness Properties of Acid Red 249 on Polyamide

Fastness Test Standard
Expected Rating (1-5
Scale)

Washing Fastness ISO 105-C06 3-4

Light Fastness ISO 105-B02 4-5

Rubbing Fastness (Crocking) ISO 105-X12 Dry: 4, Wet: 3-4

Perspiration Fastness ISO 105-E04 3-4

Experimental Protocols
Materials and Reagents

Polyamide fabric (prepared for dyeing)

Acid Red 249 (C.I. 18134)

Acetic Acid (CH₃COOH) or Formic Acid (HCOOH)

Anionic or non-ionic leveling agent

Glauber's Salt (Sodium Sulfate, Na₂SO₄)

Distilled water

Dyeing Protocol
Preparation of Dyebath:

Calculate the required amount of water for the desired liquor ratio (e.g., for a 10 g fabric

sample at a 1:20 ratio, 200 mL of water is needed).

In a beaker, dissolve the calculated amount of leveling agent (e.g., 1 g/L) and Glauber's

Salt (e.g., 5% owf) in distilled water at room temperature.
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Adjust the initial pH of the dyebath to approximately 6.5-7.0 using a dilute solution of

acetic acid or an appropriate buffer.[7]

Dyeing Procedure:

Introduce the pre-wetted polyamide fabric into the dyebath.

Start heating the dyebath and raise the temperature to 40°C.

Run the fabric in the blank bath for 10 minutes to ensure even wetting and chemical

distribution.

Add the pre-dissolved Acid Red 249 dye solution to the dyebath.

Gradually increase the temperature to 90-98°C at a rate of 1-2°C per minute.[7]

During the temperature rise, slowly add a dilute solution of acetic acid or formic acid to

gradually lower the pH to the target range of 4.0-5.0.[7]

Hold the temperature at 90-98°C for 30-60 minutes, ensuring the fabric is continuously

agitated for level dyeing.[9]

Rinsing and After-treatment:

After the dyeing time is complete, cool the dyebath down to 60-70°C.

Remove the dyed fabric and rinse it thoroughly with cold water until the water runs clear.

Perform a wash with a non-ionic detergent (e.g., 1 g/L) at 60°C for 15 minutes to remove

any unfixed dye.

Rinse the fabric again with cold water.

Squeeze the excess water and air-dry the fabric at a temperature not exceeding 60°C.[12]

Fastness Testing Protocols
A specimen of the dyed fabric is stitched together with a multi-fiber strip.
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The composite sample is washed in a solution containing a standard detergent at a specified

temperature (e.g., 60°C) for a set duration in a wash wheel or similar apparatus.[13]

After washing, the sample is rinsed and dried.

The change in color of the dyed fabric and the staining of the adjacent multi-fiber strip are

assessed using grey scales.

A specimen of the dyed fabric is exposed to a controlled artificial light source (Xenon arc

lamp) that simulates natural daylight.[14][15]

Simultaneously, a set of blue wool standards with known lightfastness ratings are exposed

under the same conditions.[14]

The fading of the test specimen is compared to the fading of the blue wool standards to

determine the lightfastness rating.[14]

Visualizations
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1. Dyebath Preparation

2. Dyeing Process

3. Post-Treatment

Calculate Water Volume

Dissolve Auxiliaries
(Leveling Agent, Glauber's Salt)

Set Initial pH (6.5-7.0)

Introduce Fabric

Heat to 40°C
(Run for 10 min)

Add Dye Solution

Ramp Temperature to 90-98°C
(1-2°C/min)

Gradually Lower pH
(to 4.0-5.0)

Hold at 90-98°C
(30-60 min)

Cool to 60-70°C

Rinse with Cold Water

Soaping
(1 g/L non-ionic detergent, 60°C, 15 min)

Final Rinse

Dry

Click to download full resolution via product page

Caption: Workflow for dyeing polyamide fabric with Acid Red 249.
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Caption: Ionic interaction between Acid Red 249 and polyamide fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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